Cas no 1322201-67-1 (2,2,2-trifluoro-N-2-(2-methyl-1,3-thiazol-4-yl)ethylacetamide)

• Product Name: 2,2,2-trifluoro-N-2-(2-methyl-1,3-thiazol-4-yl)ethylacetamide
• CAS No: 1322201-67-1
• MF: C₈H₉F₃N₂OS
• MW: 238.230070829391
• MDL: MFCD05906861
• CID: 5188291
• PubChem ID: 110470943
• Update Time: 2025-10-31

2,2,2-trifluoro-N-2-(2-methyl-1,3-thiazol-4-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]acetamide
• CID 110470943
• Acetamide, 2,2,2-trifluoro-N-[2-(2-methyl-4-thiazolyl)ethyl]-
• 2,2,2-trifluoro-N-2-(2-methyl-1,3-thiazol-4-yl)ethylacetamide

• MDL： MFCD05906861
• Inchi： 1S/C8H9F3N2OS/c1-5-13-6(4-15-5)2-3-12-7(14)8(9,10)11/h4H,2-3H2,1H3,(H,12,14)
• InChI Key： UBLJKKORIUOOKS-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C)=N1)(=O)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• XLogP3: 2.1
• Topological Polar Surface Area: 70.2

Experimental Properties

• Density: 1.349±0.06 g/cm3(Predicted)
• Boiling Point: 330.4±42.0 °C(Predicted)
• pka: 10.78±0.46(Predicted)

Additional information on 2,2,2-trifluoro-N-2-(2-methyl-1,3-thiazol-4-yl)ethylacetamide

Introduction to 2,2,2-Trifluoro-N-2-(2-methyl-1,3-thiazol-4-yl)ethylacetamide (CAS No. 1322201-67-1)

2,2,2-trifluoro-N-2-(2-methyl-1,3-thiazol-4-yl)ethylacetamide is a fluorinated amide derivative with a unique structural framework that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, identified by its CAS number CAS No. 1322201-67-1, exhibits a combination of structural features that make it a promising candidate for various therapeutic applications. The presence of a trifluoromethyl group and a thiazole ring in its molecular structure contributes to its distinctive chemical properties and biological activities.

The trifluoromethyl group, a key feature of this compound, is known for its ability to enhance metabolic stability and binding affinity to biological targets. This modification is particularly valuable in pharmaceutical development, as it can improve the pharmacokinetic profile of drug candidates. The thiazole ring, on the other hand, is a heterocyclic structure that is widely recognized for its biological significance and has been incorporated into numerous bioactive molecules. Its presence in 2,2,2-trifluoro-N-2-(2-methyl-1,3-thiazol-4-yl)ethylacetamide suggests potential interactions with biological receptors and enzymes.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorinated moieties due to their ability to modulate pharmacological properties. The fluorine atom's electronic effects can influence the lipophilicity, solubility, and metabolic degradation of molecules, making them more suitable for therapeutic use. 2,2,2-trifluoro-N-2-(2-methyl-1,3-thiazol-4-yl)ethylacetamide exemplifies this trend by combining a trifluoromethyl group with other functional groups that may enhance its biological activity.

The structural complexity of cas no1322201-67-1 makes it an intriguing subject for further investigation. Researchers have been exploring its potential in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The amide functionality in its structure suggests interactions with proteases and other enzymes, which could be exploited for therapeutic benefits. Additionally, the presence of a methyl group on the thiazole ring may influence the compound's electronic properties and reactivity.

Recent studies have highlighted the importance of fluorinated amides in drug design. These compounds have shown promise in preclinical models due to their improved pharmacokinetic profiles and enhanced binding affinities. For instance, fluorinated amides have been reported to exhibit better oral bioavailability and longer half-lives compared to their non-fluorinated counterparts. This makes cas no1322201-67-1 a valuable candidate for further development as a potential therapeutic agent.

The synthesis of cas no1322201-67-1 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group often necessitates specialized synthetic methodologies due to the reactivity of fluorine-containing compounds. However, advancements in synthetic chemistry have made it possible to incorporate such groups into complex molecular frameworks with greater ease.

In conclusion, cas no1322201-67-1, or more specifically 2,2,2-trifluoro-N-2-(2-methyl-1,3-thiazol-4-yl)ethylacetamide, represents an exciting area of research in medicinal chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further exploration in drug discovery. As research continues to uncover new applications for fluorinated compounds like this one, it is likely that we will see more innovative therapies emerge from such studies.